Cas no 1702577-77-2 (1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol)

1-(4-Bromo-3-chloro-2-fluorophenyl)cyclobutanol is a halogenated phenylcyclobutanol derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring bromo, chloro, and fluoro substituents on the phenyl ring, along with a cyclobutanol moiety, offers distinct reactivity for selective functionalization. This compound serves as a versatile intermediate in organic synthesis, enabling the development of complex molecules through further derivatization. Its halogen-rich aromatic system enhances binding interactions in target molecules, making it valuable for medicinal chemistry and material science applications. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability and purity for research use.

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol structure

1702577-77-2 structure

Product Name:1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol

CAS No:1702577-77-2

MF:C₁₀H₉BrClFO

MW:279.533264875412

CID:6781368

Update Time:2026-03-12

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol
- Inchi： 1S/C10H9BrClFO/c11-7-3-2-6(9(13)8(7)12)10(14)4-1-5-10/h2-3,14H,1,4-5H2
- InChI Key： TUDUMLNYVTZVNR-UHFFFAOYSA-N
- SMILES： OC1(C2C=CC(Br)=C(Cl)C=2F)CCC1

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB602374-250mg	1-(4-Bromo-3-chloro-2-fluorophenyl)cyclobutanol; .	1702577-77-2	250mg	€702.80	2025-04-20
abcr	AB602374-500mg	1-(4-Bromo-3-chloro-2-fluorophenyl)cyclobutanol; .	1702577-77-2	500mg	€980.60	2025-04-20
abcr	AB602374-1g	1-(4-Bromo-3-chloro-2-fluorophenyl)cyclobutanol; .	1702577-77-2	1g	€1351.30	2025-04-20

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol

Comprehensive Overview of 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol (CAS No. 1702577-77-2)

1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol (CAS No. 1702577-77-2) is a halogenated aromatic compound with a cyclobutanol moiety, gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring bromo, chloro, and fluoro substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

The compound’s multihalogenated phenyl ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. This property has spurred interest in its use for developing biodegradable materials and sustainable chemistry applications, addressing the global push for eco-friendly industrial processes. Recent studies highlight its role in optimizing bioavailability and metabolic stability in lead compounds, a hot topic in AI-driven drug design platforms.

From a commercial perspective, 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol is cataloged by major chemical suppliers under its CAS No. 1702577-77-2, often accompanied by synonyms like 4-bromo-3-chloro-2-fluorophenyl cyclobutanol. Its purity grades (e.g., >98%) cater to diverse R&D needs, while scalability remains a focus for manufacturers. Analytical techniques like HPLC, NMR, and LC-MS are critical for quality control, ensuring compliance with REACH and FDA guidelines—a recurring concern among procurement specialists.

Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous, proper handling protocols (e.g., PPE, ventilation) are recommended due to its halogenated nature. Disposal methods align with green chemistry principles, resonating with corporate sustainability goals. These aspects are frequently searched in ESG (Environmental, Social, and Governance) contexts, reflecting industry trends.

In summary, 1-(4-bromo-3-chloro-2-fluorophenyl)cyclobutanol exemplifies innovation at the intersection of medicinal chemistry and material science. Its applications span from high-throughput screening to catalysis, making it a compound to watch in next-gen research. For further details on synthesis protocols or commercial availability, consult specialized databases like SciFinder or PubChem.